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Compound of Interest

Compound Name: 2,2-Dimethylcyclohexanone

Cat. No.: B156460

Essential Safety and Handling Guide for 2,2-
Dimethylcyclohexanone

This document provides immediate and essential safety protocols, operational guidelines, and
disposal procedures for the handling of 2,2-Dimethylcyclohexanone in a laboratory setting. It
is intended for researchers, scientists, and professionals in drug development.

Chemical Identifier:
e Name: 2,2-Dimethylcyclohexanone
e CAS Number: 1193-47-1[1]

e Molecular Formula: C8H140][1]

Hazard Identification and Classification

2,2-Dimethylcyclohexanone is classified as a flammable liquid and vapor.[1][2][3][4][5]
GHS Hazard Statements:
e H226: Flammable liquid and vapour.[1][4]

Signal Word: Warning[1][2][3]
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Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling 2,2-Dimethylcyclohexanone.

PPE Category

Specification

Eye Protection

Wear appropriate protective eyeglasses or
chemical safety goggles conforming to OSHA's
29 CFR 1910.133 or European Standard
EN166.[2][6]

Hand Protection

Wear suitable chemical-resistant gloves. Nitrile

gloves may provide short-term protection.[7][8]

Skin and Body

Wear a laboratory coat, long pants, and closed-

toe shoes.[7]

Respiratory

Use in a well-ventilated area. If exposure limits
are exceeded or irritation is experienced, use a
NIOSH/MSHA or EN 149 approved respirator.[2]

Safe Handling and Storage Procedures

Handling:

» Avoid inhalation of vapor or mist.[1][4]

» Avoid contact with skin and eyes.[2][4]

o Keep away from all sources of ignition, including heat, sparks, and open flames. No

smoking.[1][2][4][5]

o Take precautionary measures against static discharge.[1][3][4][9]

e Use only in a well-ventilated area, preferably in a chemical fume hood.[3]

e Ground and bond containers and receiving equipment.[2][9]
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Storage:
» Store in a cool, dry, and well-ventilated place.[1][2][3][5][8]
o Keep the container tightly closed.[1][2][3][4][5][8]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[1][4]

o Store away from strong oxidizing agents.[2]
Emergency Procedures
First Aid Measures:

 After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.[3][6]

o After Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing.[3][6]

o After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[3][6]

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[4][6]

Fire-Fighting Measures:

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide.[1][4][6] Water spray may be used to cool unopened containers.[1][4]

o Unsuitable Extinguishing Media: Large amounts of water are ineffective.[1]

» Special Hazards: Vapors can accumulate in low areas and may form explosive
concentrations.[1] Hazardous combustion products include carbon oxides.[1]
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» Protective Equipment: Firefighters should wear self-contained breathing apparatus.[1][2][4]

[6]
Accidental Release Measures:

e Personal Precautions: Avoid breathing vapors, mist, or gas.[1] Remove all sources of
ignition.[1][2][9]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1][4][8]

e Methods for Cleaning Up: Contain the spillage and then collect with an electrically protected
vacuum cleaner or by wet-brushing.[1][4] Alternatively, soak up with inert absorbent material
(e.g., sand, silica gel).[2][9] Place in a suitable, closed container for disposal.[1][2][3]

Disposal Plan

All waste materials, including contaminated PPE and absorbent materials, must be treated as
hazardous waste.

¢ Dispose of contents and container in accordance with local, regional, and national
regulations.[2][3][8]

¢ Do not dispose of into drains or the environment.[1][4][8]

Operational Workflow

The following diagram outlines the standard operating procedure for handling 2,2-
Dimethylcyclohexanone.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.chemicalbook.com/msds/2-2-dimethylcyclohexanone.htm
https://www.fishersci.com/store/msds?partNumber=AC146700250&productDescription=2%2C6-DIMETHYLCYCLOHEXANON+25GR&vendorId=VN00032119&countryCode=US&language=en
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://www.echemi.com/sds/2r-26-dimethylcyclohexanone-pid_Rock15241.html
https://www.chemicalbook.com/msds/2-2-dimethylcyclohexanone.htm
https://www.chemicalbook.com/msds/2-2-dimethylcyclohexanone.htm
https://www.fishersci.com/store/msds?partNumber=AC146700250&productDescription=2%2C6-DIMETHYLCYCLOHEXANON+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116140010&productDescription=1%2C2-DIMETHYLCYCLOHEXANE%2C+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-2-dimethylcyclohexanone.htm
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://www.carlroth.com/medias/SDB-CP27-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzU3NDd8YXBwbGljYXRpb24vcGRmfGFEaGpMMmc1TXk4NU1UYzJPVE14TkRZM01qazBMMU5FUWw5RFVESTNYMEZWWDBWT0xuQmtaZ3wzZmJkNmZjMTZiYjJmYmNkZGQ2N2FhNTJkNDQxZDhhM2VjNjU2MGU4YzFmMTU1N2U1NmQyMGY4MGJmZmE5YzNm
https://www.chemicalbook.com/msds/2-2-dimethylcyclohexanone.htm
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://www.fishersci.com/store/msds?partNumber=AC146700250&productDescription=2%2C6-DIMETHYLCYCLOHEXANON+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116140010&productDescription=1%2C2-DIMETHYLCYCLOHEXANE%2C+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-2-dimethylcyclohexanone.htm
https://www.fishersci.com/store/msds?partNumber=AC146700250&productDescription=2%2C6-DIMETHYLCYCLOHEXANON+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH28000&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146700250&productDescription=2%2C6-DIMETHYLCYCLOHEXANON+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH28000&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-CP27-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzU3NDd8YXBwbGljYXRpb24vcGRmfGFEaGpMMmc1TXk4NU1UYzJPVE14TkRZM01qazBMMU5FUWw5RFVESTNYMEZWWDBWT0xuQmtaZ3wzZmJkNmZjMTZiYjJmYmNkZGQ2N2FhNTJkNDQxZDhhM2VjNjU2MGU4YzFmMTU1N2U1NmQyMGY4MGJmZmE5YzNm
https://www.chemicalbook.com/msds/2-2-dimethylcyclohexanone.htm
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://www.carlroth.com/medias/SDB-CP27-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzU3NDd8YXBwbGljYXRpb24vcGRmfGFEaGpMMmc1TXk4NU1UYzJPVE14TkRZM01qazBMMU5FUWw5RFVESTNYMEZWWDBWT0xuQmtaZ3wzZmJkNmZjMTZiYjJmYmNkZGQ2N2FhNTJkNDQxZDhhM2VjNjU2MGU4YzFmMTU1N2U1NmQyMGY4MGJmZmE5YzNm
https://www.benchchem.com/product/b156460?utm_src=pdf-body
https://www.benchchem.com/product/b156460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 2,2-Dimethylcyclohexanone

Preparation

1. Don Required PPE
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

\

2. Prepare Workspace
- Ensure Fume Hood is Operational
- Verify Eyewash/Shower Access

\

3. Obtain Chemical
- Check Container Integrity

Handling & Experimentation
\

4. Chemical Transfer
- Ground/Bond Containers
- Avoid Inhalation & Contact

\

5. Perform Experiment
- Keep Away from Ignition Sources
- Monitor for Spills

Cleanup & Disposal
\

6. Decontaminate Workspace
- Clean Spills Immediately

7. Segregate Waste
- Collect Contaminated PPE & Materials

\

8. Dispose of Waste
- Follow Hazardous Waste Protocol

Storage
Y

9. Store Chemical
- Tightly Seal Container
- Store in Cool, Dry, Ventilated Area

Click to download full resolution via product page

Caption: Standard operating procedure for 2,2-Dimethylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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